4-Methanesulfonyl-3-methoxyaniline
Overview
Description
4-Methanesulfonyl-3-methoxyaniline is a chemical compound with the CAS Number: 75259-31-3 and Linear Formula: C8H11NO3S . It has a molecular weight of 201.25 .
Molecular Structure Analysis
The IUPAC Name for this compound is 3-methoxy-4-(methylsulfonyl)aniline . The InChI Code is 1S/C8H11NO3S/c1-12-7-5-6(9)3-4-8(7)13(2,10)11/h3-5H,9H2,1-2H3 .Physical And Chemical Properties Analysis
The compound has a molecular weight of 201.25 . It should be stored at refrigerated temperatures .Scientific Research Applications
Specific Scientific Field
This application falls under the field of Agricultural Chemistry , specifically in the development of herbicides .
Application Summary
4-Methanesulfonyl-3-methoxyaniline has been used in the synthesis of a novel pre-emergence herbicide named "pyroxasulfone" . This compound displayed excellent herbicidal activity against grass and broadleaf weeds under upland conditions .
Methods of Application
The compound was developed through structural optimization of a 3-{[(hetero)aryl]methanesulfonyl}-4,5-dihydro-1,2-oxazole as the core structure . The aim was to obtain a more potent compound with improved physicochemical properties for use as a pre-emergence upland herbicide .
Results or Outcomes
The novel compound displayed excellent herbicidal activity against grass and broadleaf weeds under upland conditions with no phytotoxicity against crops .
Use in Material Science
Specific Scientific Field
This application falls under the field of Material Science , specifically in the growth and characterization of new Non-Linear Optical (NLO) materials .
Application Summary
While the specific details are not available, 4-Methoxyaniline, a compound structurally similar to 4-Methanesulfonyl-3-methoxyaniline, has been used in the growth and characterization of a new NLO material .
Methods of Application
The specific methods of application or experimental procedures are not provided in the available resources .
Results or Outcomes
The outcomes of this research are not explicitly mentioned in the available resources .
Use in Organic Synthesis
Specific Scientific Field
This application falls under the field of Organic Chemistry , specifically in the area of organic synthesis .
Application Summary
4-Methanesulfonyl-3-methoxyaniline can be used as a starting material or intermediate in the synthesis of various organic compounds .
Methods of Application
One example of its use in synthesis involves a reaction with ethanol and tin(II) chloride under an inert atmosphere at reflux conditions . This reaction is typically monitored using thin-layer chromatography (TLC) .
Use in Material Production
Application Summary
While specific details are not available, 4-Methanesulfonyl-3-methoxyaniline could potentially be used in the production of various materials due to its unique chemical properties .
Methods of Application
The specific methods of application or experimental procedures are not provided in the available resources .
Results or Outcomes
The outcomes of this research are not explicitly mentioned in the available resources .
Use in Pharmaceutical Synthesis
Specific Scientific Field
This application falls under the field of Pharmaceutical Chemistry , specifically in the synthesis of pharmaceutical compounds .
Application Summary
4-Methanesulfonyl-3-methoxyaniline can be used as a starting material or intermediate in the synthesis of various pharmaceutical compounds .
Use in Dye Synthesis
Specific Scientific Field
This application falls under the field of Industrial Chemistry , specifically in the synthesis of dyes .
Application Summary
4-Methanesulfonyl-3-methoxyaniline can be used as a starting material in the synthesis of various dyes .
Methods of Application
The compound can be used in reactions with various reagents under different conditions to yield desired dyes . For example, it can be used in a reaction with ethanol and tin(II) chloride under an inert atmosphere at reflux conditions .
Safety And Hazards
properties
IUPAC Name |
3-methoxy-4-methylsulfonylaniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11NO3S/c1-12-7-5-6(9)3-4-8(7)13(2,10)11/h3-5H,9H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LAYYXXQNPGIKED-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)N)S(=O)(=O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11NO3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Methanesulfonyl-3-methoxyaniline | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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